Cas no 63519-70-0 (Benz[f]isoquinoline, 1,2-dihydro-4-(methylthio)-)

Benz[f]isoquinoline, 1,2-dihydro-4-(methylthio)- structure
63519-70-0 structure
Product name:Benz[f]isoquinoline, 1,2-dihydro-4-(methylthio)-
CAS No:63519-70-0
MF:C14H13NS
MW:227.32472205162
CID:1653171

Benz[f]isoquinoline, 1,2-dihydro-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benz[f]isoquinoline, 1,2-dihydro-4-(methylthio)-
    • Inchi: 1S/C14H13NS/c1-16-14-13-7-6-10-4-2-3-5-11(10)12(13)8-9-15-14/h2-7H,8-9H2,1H3
    • InChI Key: AJNBWLQSVJCYIK-UHFFFAOYSA-N
    • SMILES: C1(SC)C2=C(C3=CC=CC=C3C=C2)CCN=1

Computed Properties

  • Exact Mass: 227.07699

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • Boiling Point: 384.0±35.0 °C(Predicted)
  • PSA: 12.36
  • pka: 4.03±0.20(Predicted)

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